Cas no 303755-79-5 (4-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide)

4-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide structure
303755-79-5 structure
Product Name:4-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
CAS No:303755-79-5
MF:C14H13ClN2OS
MW:292.783820867538
CID:6127125
PubChem ID:4299362
Update Time:2023-12-13

4-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
    • 4-chloro-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide
    • Benzamide, 4-chloro-N-(4,5,6,7-tetrahydro-2-benzothiazolyl)-
    • F0298-0212
    • 303755-79-5
    • Oprea1_748786
    • AKOS002288927
    • Oprea1_600552
    • Inchi: 1S/C14H13ClN2OS/c15-10-7-5-9(6-8-10)13(18)17-14-16-11-3-1-2-4-12(11)19-14/h5-8H,1-4H2,(H,16,17,18)
    • InChI Key: QMELJOZDKQWMQC-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2CCCCC=2S1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

  • Exact Mass: 292.0437119g/mol
  • Monoisotopic Mass: 292.0437119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Density: 1.395±0.06 g/cm3(Predicted)
  • pka: 7.03±0.20(Predicted)

4-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide Pricemore >>

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